Cas no 1236302-41-2 (5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one)

• Product Name: 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one
• CAS No: 1236302-41-2
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 4816420
• Update Time: 2025-06-15

5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-1-methyl-5-nitropiperidin-2-one
• rac-5-(3-chloro-phenyl)-1-methyl-5-nitro-piperidin-2-one
• 5-(3-chloro-phenyl)-1-methyl-5-nitro-piperidin-2-one
• 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one

• Inchi： 1S/C12H13ClN2O3/c1-14-8-12(15(17)18,6-5-11(14)16)9-3-2-4-10(13)7-9/h2-4,7H,5-6,8H2,1H3
• InChI Key： AKOXWWGBWMXOHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CN(C)C(CC1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one

Introduction to 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one (CAS No. 1236302-41-2)

5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one (CAS No. 1236302-41-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one.

The chemical structure of 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one is defined by its piperidine core, substituted with a 3-chlorophenyl group and a nitro group at specific positions. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research. The compound is typically synthesized through multi-step organic reactions, involving the coupling of appropriate intermediates and subsequent functional group modifications.

In terms of its physical properties, 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one is a solid at room temperature with a molecular weight of approximately 309.78 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various biological assays and formulations. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The biological activities of 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one have been the focus of numerous research studies. One of the most notable findings is its potential as a neuroprotective agent. Recent studies have demonstrated that this compound can effectively mitigate oxidative stress and inflammation in neuronal cells, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of specific signaling pathways that enhance cellular resilience and reduce neurotoxicity.

In addition to its neuroprotective effects, 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one has also shown promise as an anticancer agent. Preclinical studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The antiproliferative activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression, thereby inhibiting tumor growth. These findings have sparked interest in further investigating the potential of 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one have also been evaluated to assess its suitability for clinical applications. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. The bioavailability of the compound has been optimized through various formulation strategies, including the use of nanoparticle delivery systems and prodrug approaches.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 5-(3-Chlorophenyl)-1-methyl-5-nitropiperidin-2-one (CAS No. 1236302-41-2) represents a promising candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable asset in the pharmaceutical industry. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for innovative treatments that could significantly improve patient outcomes.